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Compound of Interest

Compound Name: Glucose-13c6

Cat. No.: B8047838 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Glucose-13c6, a non-radioactive stable isotope crucial for metabolic

research.[1][2] Adherence to these procedural steps will minimize risk and ensure the integrity

of your experiments.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary when handling Glucose-13c6.

[3] The following table summarizes the recommended PPE to prevent exposure.

PPE Category Item Justification

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from dust

particles and splashes.[3][4]

Hand Protection Protective gloves (e.g., nitrile)
Prevents direct skin contact.[3]

[4]

Body Protection
Laboratory coat / Impervious

clothing

Minimizes contact with skin

and protects personal clothing.

[3][4]

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Recommended when handling

the solid form to minimize dust

inhalation.
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Operational Plan: From Receipt to Disposal
Proper handling techniques are critical to prevent contamination and ensure accurate

experimental outcomes.[3] Always handle Glucose-13c6 in a well-ventilated area or under a

chemical fume hood.[3][5]

1. Preparation and Handling:

Avoid Dust Generation: Handle the solid compound gently to prevent it from becoming

airborne.[3][4][5]

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing.[3]

Hygiene: Wash hands thoroughly with mild soap and water after handling and before leaving

the work area.[3][4]

2. Storage:

Store Glucose-13c6 in a tightly sealed container in a cool, dry, and well-ventilated place.[4]

Keep the compound away from light and moisture.[4]

3. Accidental Release Measures:

In case of a spill, avoid dust formation.[4][5]

Sweep up the spilled solid and place it in a suitable, closed container for disposal.[5][6]

Ensure adequate ventilation.[5]

Prevent the product from entering drains.[4][5]

4. First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

In case of skin contact: Wash off with soap and plenty of water.[5][6]
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In case of eye contact: Flush eyes with water as a precaution.[6]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[5][6] In all cases of exposure, seek medical attention.[6]

Disposal Plan
Proper disposal of Glucose-13c6 is essential to protect the environment and comply with

regulations.

Uncontaminated Waste: Pure, unused Glucose-13c6 or its solutions should be disposed of

by offering the surplus to a licensed disposal company.[3][4]

Contaminated Waste: Any material contaminated with Glucose-13c6 must be managed as

hazardous waste. Keep the waste segregated and clearly labeled.[3]

Contaminated PPE: Remove and place contaminated gloves and other protective equipment

in a designated waste bag.[3]

Empty Containers: Triple-rinse the container with a suitable solvent. The rinsate should be

collected and disposed of as an aqueous solution. Decontaminated containers can then be

disposed of in regular trash or recycled.[3]
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Caption: Workflow for the safe handling of Glucose-13c6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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